Cas no 2228254-85-9 (tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228254-85-9
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5831917
• PubChem ID: 165777009
• Update Time: 2025-06-27

tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate
• 2228254-85-9
• tert-butyl N-methyl-N-[2-(1,3-oxazol-5-yl)-1-oxopropan-2-yl]carbamate
• EN300-1883261

• Inchi： 1S/C12H18N2O4/c1-11(2,3)18-10(16)14(5)12(4,7-15)9-6-13-8-17-9/h6-8H,1-5H3
• InChI Key： KGQSGUISUNOKIN-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=CN=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate

Introduction to tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228254-85-9)

tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228254-85-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an oxazolyl moiety, and a carbamate functional group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate molecule is synthesized through a series of well-defined chemical reactions, typically involving the coupling of an amino acid derivative with a tert-butyl carbamate. The synthesis process is carefully optimized to ensure high yields and purity, which are crucial for subsequent biological evaluations. Recent advancements in synthetic methodologies have enabled the production of this compound with improved efficiency and reduced environmental impact.

In terms of its chemical properties, tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile facilitates its use in various biochemical assays and in vitro studies. Additionally, the compound's stability under different conditions has been extensively studied to ensure its reliability in experimental settings.

The biological activity of tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate has been the subject of numerous research investigations. Studies have shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug development. For instance, it has been reported to exhibit significant activity against kinases involved in cancer signaling pathways. This property makes it a potential candidate for the development of targeted cancer therapies.

Beyond its anti-cancer potential, tert-butyl N-methyl-N-2-(1,3-oxazol-5-yl)-1-oxopropan-2-ylcarbamate has also shown promise in other therapeutic areas. Research has indicated that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and reduce oxidative stress contributes to its neuroprotective properties.

In preclinical studies, tert-butyl N-methyl-N-2-(1,3-oxazol-5-y l)-1-o xopropan - 2 - ylcarbamate has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound has shown low toxicity in animal models, which is a crucial factor for its potential translation into clinical applications.

The safety profile of tert-but yl N-me th yl -N - 2 -( 1 , 3 - ox az ol - 5 - y l ) - 1 - o x opro pan - 2 - yl carbamate has been thoroughly evaluated through various toxicological studies. These studies have confirmed that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This safety profile supports its further development as a therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the delivery and efficacy of tert-bu ty l N-me th yl -N - 2 -( 1 , 3 - ox az ol - 5 - y l ) - 1 - o x opro pan - 2 - yl carbamate. Prodrug approaches aim to increase the compound's stability and bioavailability while reducing potential side effects. These efforts are ongoing and hold promise for advancing the clinical utility of this compound.

In conclusion, tert-bu ty l N-me th yl -N - 2 -( 1 , 3 - ox az ol - 5 - y l ) - 1 - o x opro pan - 2 - yl carbamate (CAS No. 2228254–85–9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.